4-[3-cyclopropyl-1-(4-fluorobenzyl)-1H-1,2,4-triazol-5-yl]-N,N-dimethylpiperidine-1-carboxamide

• IUPAC Name: 4-[5-cyclopropyl-2-[(4-fluorophenyl)methyl]-1,2,4-triazol-3-yl]-N,N-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C20H26FN5O/c1-24(2)20(27)25-11-9-16(10-12-25)19-22-18(15-5-6-15)23-26(19)13-14-3-7-17(21)8-4-14/h3-4,7-8,15-16H,5-6,9-13H2,1-2H3
• InChI Key: QYAKSGNOGPTXJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)C2=NC(=NN2CC3=CC=C(C=C3)F)C4CC4
• Molecular Formula: C20H26FN5O
• Molecular Weight: 371.5 g/mol

Description

The compound “4-[3-cyclopropyl-1-(4-fluorobenzyl)-1H-1,2,4-triazol-5-yl]-N,N-dimethylpiperidine-1-carboxamide” is a complex organic molecule that contains several functional groups and structural features. These include a cyclopropyl group, a fluorobenzyl group, a 1,2,4-triazole ring, and a dimethylpiperidine carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials chosen and the specific reactions used. For example, the 1,2,4-triazole ring could potentially be formed using a reaction between a hydrazine and a nitrile.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a 1,2,4-triazole ring, a piperidine ring, and a cyclopropyl group. The fluorobenzyl group would add an element of polarity to the molecule, and the dimethylamino group would likely impart basic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the amide group in the piperidine ring could potentially undergo hydrolysis, and the triazole ring might participate in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzyl group might increase its lipophilicity, while the dimethylamino group could influence its solubility in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with biological targets such as enzymes or receptors. The presence of a 1,2,4-triazole ring and a fluorobenzyl group suggests that it might have potential as a pharmaceutical agent.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. These might include wearing protective clothing and eye protection, and ensuring good ventilation.

Future Directions

The potential applications of this compound would likely be a focus of future research. Given its complex structure and the presence of several functional groups, it might have potential in a variety of areas, including medicinal chemistry.